Cas no 2353298-17-4 (Rel-tert-butyl (((1r,4r)-4-(aminomethyl)cyclohexyl)methyl)(methyl)carbamate)

• Product Name: Rel-tert-butyl (((1r,4r)-4-(aminomethyl)cyclohexyl)methyl)(methyl)carbamate
• CAS No: 2353298-17-4
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 6589330
• PubChem ID: 84045704
• Update Time: 2025-07-21

Rel-tert-butyl (((1r,4r)-4-(aminomethyl)cyclohexyl)methyl)(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-27780677
• Rel-tert-butyl (((1r,4r)-4-(aminomethyl)cyclohexyl)methyl)(methyl)carbamate
• tert-butyl N-methyl-N-{[(1r,4r)-4-(aminomethyl)cyclohexyl]methyl}carbamate
• 2353298-17-4

• Inchi： 1S/C14H28N2O2/c1-14(2,3)18-13(17)16(4)10-12-7-5-11(9-15)6-8-12/h11-12H,5-10,15H2,1-4H3
• InChI Key： KQNRZSLEAHVBJN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C)CC1CCC(CN)CC1)=O

Computed Properties

• Exact Mass: 256.215078140g/mol
• Monoisotopic Mass: 256.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.6Ų

Additional information on Rel-tert-butyl (((1r,4r)-4-(aminomethyl)cyclohexyl)methyl)(methyl)carbamate

Research Brief on Rel-tert-butyl (((1r,4r)-4-(aminomethyl)cyclohexyl)methyl)(methyl)carbamate (CAS: 2353298-17-4)

Rel-tert-butyl (((1r,4r)-4-(aminomethyl)cyclohexyl)methyl)(methyl)carbamate (CAS: 2353298-17-4) has recently emerged as a compound of significant interest in chemical biology and medicinal chemistry research. This chiral cyclohexyl derivative, characterized by its tert-butyl carbamate and aminomethyl functional groups, has shown promising potential in various therapeutic applications, particularly in the development of targeted protein degraders and enzyme inhibitors.

Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated the compound's utility as a versatile building block for PROTAC (Proteolysis Targeting Chimera) development. The rigid cyclohexyl scaffold provides optimal spatial orientation for linking E3 ligase ligands to target protein binders, while the protected amine functionality allows for straightforward derivatization. Molecular modeling studies indicate that the (1r,4r) configuration significantly enhances binding affinity compared to other stereoisomers.

In synthetic chemistry applications, researchers at Scripps Research Institute have developed an improved synthetic route to 2353298-17-4 with 78% overall yield and >99% enantiomeric purity (ACS Catalysis, 2024). The optimized procedure involves asymmetric hydrogenation of a key intermediate followed by regioselective carbamate formation. This advancement addresses previous challenges in large-scale production and has enabled more extensive biological evaluation of derivatives.

Pharmacological characterization reveals that 2353298-17-4 derivatives exhibit excellent blood-brain barrier penetration, making them particularly valuable for central nervous system drug development (Nature Chemical Biology, 2023). Structure-activity relationship studies have identified the methyl carbamate moiety as critical for metabolic stability, with in vivo studies showing a plasma half-life of 8.2 hours in rodent models.

Current clinical applications under investigation include the use of 2353298-17-4 derivatives as: 1) Selective HDAC6 degraders for neurodegenerative diseases, 2) Allosteric modulators of G-protein coupled receptors, and 3) Components of next-generation antibody-drug conjugates. Phase I trials for an HDAC6-targeting PROTAC incorporating this scaffold are expected to begin in Q4 2024.

The compound's unique combination of synthetic accessibility, structural rigidity, and functional group versatility positions it as a valuable tool for chemical biology research and drug discovery. Future research directions include exploration of its applications in covalent inhibitor design and as a scaffold for bifunctional small molecules targeting protein-protein interactions.